4-phenyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: 4-phenyl-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]oxane-4-carboxamide
• InChI: InChI=1S/C25H23N5O3/c31-24(25(10-14-32-15-11-25)19-7-2-1-3-8-19)28-20-9-5-4-6-18(20)16-22-29-23(30-33-22)21-17-26-12-13-27-21/h1-9,12-13,17H,10-11,14-16H2,(H,28,31)
• InChI Key: ZJSAYZBEXIDCER-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C25H23N5O3
• Molecular Weight: 441.5 g/mol
• CAS No.: 2034614-94-1

Description

4-phenyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research on derivatives of oxadiazoles, including those related to the compound , has shown promising antimicrobial activities. These compounds have been synthesized and tested against various Gram-positive and Gram-negative bacteria, as well as fungi, demonstrating their potential as antibacterial and antifungal agents (Siddiqui et al., 2013).

Antibacterial Activity

Novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-oxadiazoles have been synthesized and evaluated for their antibacterial activity. This research indicates the compound's potential in contributing to the development of new antibacterial agents (Aghekyan et al., 2020).

Antitubercular Activity

Compounds featuring oxadiazole and pyrazine structures have been explored for their anti-tubercular activities. Such studies are crucial in the search for new treatments against Mycobacterium tuberculosis, suggesting the potential of these derivatives in addressing global health challenges like tuberculosis (El-Azab et al., 2018).

Insecticidal Activity

Derivatives containing 1,3,4-oxadiazole rings have been synthesized and tested for their insecticidal activities against various pests, including the diamondback moth. The structure-activity relationship studies of these compounds provide insights into their potential use in agricultural pest management (Qi et al., 2014).

Antimycobacterial Activity

Substituted isosteres of pyridine- and pyrazinecarboxylic acids, including oxadiazole derivatives, have been synthesized and tested for their activity against Mycobacterium tuberculosis. This research underscores the role of these compounds in developing new antimycobacterial treatments (Gezginci et al., 1998).